3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoacrylamide

• IUPAC Name: (Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoprop-2-enamide
• InChI: InChI=1S/C11H9BrN2O3/c1-17-9-4-6(3-8(12)10(9)15)2-7(5-13)11(14)16/h2-4,15H,1H3,(H2,14,16)/b7-2-
• InChI Key: QRGSSWYQKGUUQU-UQCOIBPSSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C(=O)N)Br)O
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(/C#N)\C(=O)N)Br)O
• Molecular Formula: C11H9BrN2O3
• Molecular Weight: 297.10 g/mol

Description

3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoacrylamide is a derivative of 2-cyanoacrylamide, a compound known for its applications in various fields due to its unique properties. The addition of a bromo, hydroxy, and methoxy group to the phenyl ring in this derivative could influence its properties and potential applications.

Synthesis Analysis

The synthesis of similar compounds involves a series of reactions, often starting with the formation of a Schiff base followed by further reactions like condensation with other compounds. For instance, the synthesis of related 2-cyano-3-aryl acrylamides involves reactions under basic conditions, often in solvents like ethanol (Kariuki et al., 2022).

Molecular Structure Analysis

Structural analysis of such compounds usually involves techniques like X-ray crystallography, NMR spectroscopy, and infrared spectroscopy. These techniques help in understanding the spatial arrangement of atoms and the nature of bonding within the molecule (Gupta et al., 2013).

Chemical Reactions and Properties

The chemical reactions of 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyanoacrylamide may involve interactions with other compounds, leading to the formation of new derivatives. These reactions can be influenced by factors such as the presence of functional groups, solvents, and catalysts. For example, the reaction of similar compounds with methyl iodide under basic conditions can lead to the formation of new derivatives (Song et al., 2015).

Physical Properties Analysis

Physical properties like melting point, boiling point, solubility, and crystalline structure are crucial for understanding the compound's behavior under various conditions. Such properties are often determined using techniques like differential scanning calorimetry and powder X-ray diffractometry (Song et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and functional group interactions, define the compound's potential applications and behavior in different chemical environments. Studies often involve spectroscopic methods like NMR and IR to elucidate these properties (Gupta et al., 2013).